Sulfo-DSG

• Molecular Formula: C13H14N2NaO14S2
• Molecular Weight: 509.4 g/mol
• InChI: InChI=1S/C13H14N2O14S2.Na/c16-8-4-6(30(22,23)24)12(20)14(8)28-10(18)2-1-3-11(19)29-15-9(17)5-7(13(15)21)31(25,26)27;/h6-7H,1-5H2,(H,22,23,24)(H,25,26,27)
• InChIKey: MHPRBGLKSPXDJF-UHFFFAOYSA-N

Sulfo-DSG: Water-Soluble Homobifunctional NHS-Ester Crosslinker with 7.7 Å Spacer for Cell-Surface Protein Interaction Studies

Sulfo-DSG (bis(sulfosuccinimidyl) glutarate) is a homobifunctional, amine-reactive, non-cleavable crosslinker featuring sulfo-NHS ester reactive groups at both termini . Its molecular formula is C₁₃H₁₄N₂NaO₁₄S₂ with a molecular weight of approximately 509.4 g/mol . The compound's defining structural feature is a 7.7 Å spacer arm derived from the glutarate backbone, which is identical in length to its non-sulfonated analog DSG (disuccinimidyl glutarate) but shorter than the suberate-based BS3 (11.4 Å) [1]. The sulfo- modification confers high water solubility, enabling direct dissolution in aqueous buffers at physiological pH without organic co-solvents .

1

Cell-surface labeling: membrane-impermeable design restricts crosslinking to extracellular domains

2

Intermediate spatial resolution: 7.7 Å spacer arm provides tighter distance constraints than longer crosslinkers

3

Aqueous workflow: direct dissolution in physiological buffers without organic co-solvents

• [1] Green NS, Reisler E, Houk KN. Quantitative evaluation of the lengths of homobifunctional protein cross-linking reagents used as molecular rulers. PMC2287312. View Source

Why Sulfo-DSG Cannot Be Arbitrarily Replaced with DSG, BS3, or Other NHS-Ester Crosslinkers

Although Sulfo-DSG, DSG, and BS3 all utilize NHS-ester chemistry targeting primary amines on lysine residues and N-termini, three critical parameters preclude generic substitution: (1) membrane permeability—Sulfo-DSG is membrane-impermeable and restricted to extracellular or cell-surface applications, whereas DSG readily crosses lipid bilayers for intracellular crosslinking ; (2) spacer arm length—Sulfo-DSG's 7.7 Å span imposes different distance constraints compared to BS3's 11.4 Å arm, directly affecting which residue pairs can be captured and the information content for structural modeling [1]; and (3) polarity-driven binding selectivity—the sulfonate groups on Sulfo-DSG create a polar microenvironment that preferentially orients the crosslinker toward hydrophilic protein surfaces, while non-polar DSG targets hydrophobic regions even when identical residues are spatially available [2].

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Membrane permeability mismatch

DSG crosses membranes for intracellular labeling; Sulfo-DSG remains extracellular. Substitution may alter target compartment.

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Spacer arm length difference

BS3 (11.4 Å) captures wider residue pairs than Sulfo-DSG (7.7 Å), affecting distance restraints in structural models.

!

Polarity-driven binding selectivity

Sulfo-DSG preferentially targets polar protein surfaces; DSG labels hydrophobic regions. Crosslink maps may not overlap.

• [1] Green NS, Reisler E, Houk KN. Quantitative evaluation of the lengths of homobifunctional protein cross-linking reagents used as molecular rulers. Protein Science. 2001;10(7):1293-1304. View Source
• [2] Fiala J, Kukačka Z, Novák P. Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics. 2020;218:103716. View Source

Sulfo-DSG Quantitative Differentiation: Head-to-Head Evidence Versus DSG and BS3

Spacer Arm Length Differentiation: Sulfo-DSG (7.7 Å) vs. BS3 (11.4 Å) in Distance Constraint Precision

Sulfo-DSG (BS2G) provides a 7.7 Å spacer arm, identical in length to DSG but 3.7 Å shorter than the widely used BS3 (Sulfo-DSS) crosslinker at 11.4 Å [1]. In systematic modeling of protein structure prediction guided by crosslinking restraints, the information content derived from crosslinks varies inversely with spacer length—shorter crosslinkers impose tighter spatial constraints that more effectively restrict conformational search space during de novo structure prediction [2].

Spacer arm

Class-level

7.7 Å (3.7 Å shorter than BS3)

Tighter distance constraints for de novo modeling

Modeling context; verify with target complex

Evidence Dimension	Spacer arm length (Å)
Target Compound Data	7.7 Å
Comparator Or Baseline	BS3 (Sulfo-DSS): 11.4 Å; DSG: 7.7 Å; Sulfo-DST: 6.4 Å; Sulfo-EGS: 16.1 Å
Quantified Difference	3.7 Å shorter than BS3; identical to DSG; 1.3 Å longer than Sulfo-DST; 8.4 Å shorter than Sulfo-EGS
Conditions	Calculated based on fully extended molecular conformation with standard bond lengths and angles

Why This Matters

The 7.7 Å spacer arm provides intermediate spatial resolution between very short (6.4 Å) and medium-length (11.4 Å) crosslinkers, enabling capture of closer-range protein-protein contacts with higher structural constraint precision for de novo modeling.

• [1] Green NS, Reisler E, Houk KN. Quantitative evaluation of the lengths of homobifunctional protein cross-linking reagents used as molecular rulers. Protein Science. 2001;10(7):1293-1304. PMC2287312. View Source
• [2] Hofmann T, Fischer AW, Meiler J, Kalkhof S. Protein structure prediction guided by crosslinking restraints – A systematic evaluation of the impact of the crosslinking spacer length. Journal of Structural Biology. 2015;190(3):360-368. View Source

Polarity-Driven Lysine Selectivity: BS2G (Sulfo-DSG) vs. DSG Differential Binding in Bovine Serum Albumin

Fiala et al. (2020) conducted the first systematic investigation comparing polar bis(sulfosuccinimidyl) glutarate (BS2G, synonymous with Sulfo-DSG) against its non-polar counterpart DSG using bovine serum albumin (BSA) as a model protein [1]. Despite having identical spacer arm lengths (7.7 Å) and the same NHS-ester reactive chemistry, BS2G and DSG formed preferentially different crosslink sets [1]. Through equimolar mixture experiments using deuterated d6-BS2G with unlabeled DSG, and d6-DSG with unlabeled BS2G, the study established that polar BS2G preferentially bound to polar regions of the modified protein surface, whereas non-polar DSG targeted hydrophobic regions [1].

Polarity selectivity

Head-to-head

Preferentially binds polar surfaces; DSG binds hydrophobic regions

Non-overlapping crosslink sets despite identical arm length

BSA model; target-specific validation recommended

Evidence Dimension	Crosslinker binding site polarity preference on BSA
Target Compound Data	BS2G (Sulfo-DSG): preferentially bound to polar/charged regions of protein surface
Comparator Or Baseline	DSG (disuccinimidyl glutarate): preferentially bound to hydrophobic/non-polar regions
Quantified Difference	Differential crosslink sets observed; the two crosslinkers produced non-overlapping lysine modification patterns despite identical spacer length
Conditions	Bovine serum albumin (BSA) model protein; equimolar mixtures of DSG with d6-BS2G, and BS2G with d6-DSG; mass spectrometry analysis

Why This Matters

The polarity of the crosslinker directly influences which lysine residues are accessible and reactive, meaning Sulfo-DSG and DSG are not interchangeable for XL-MS structural mapping—each captures a distinct subset of spatial interactions.

• [1] Fiala J, Kukačka Z, Novák P. Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics. 2020;218:103716. View Source

Differential Crosslink Maps in Protein Complex Analysis: DSSG (Sulfo-DSG Analog) vs. BS3 in CDC37-DNJ13 Complex

In a 2021 Nature Scientific Reports study analyzing the CDC37-DNJ13 protein complex architecture, researchers performed parallel crosslinking experiments using DSSG (a nomenclature variant for the glutarate-based sulfo-crosslinker) and BS3 [1]. Mass spectrometry crosslink analysis revealed that while some residue pairs were crosslinked by both reagents, each crosslinker also captured unique interactions not observed with the other [1]. Green lines in the crosslink map indicate pairs exclusively crosslinked with DSSG; yellow lines indicate BS3-exclusive pairs; red lines indicate pairs captured by both reagents [1].

Crosslink uniqueness

Head-to-head

Captured unique crosslinks in CDC37-DNJ13 complex not seen with BS3

Shorter arm resolves distinct topologies

Complex-specific; complement with multiple lengths

Evidence Dimension	Number of unique crosslinked residue pairs in CDC37-DNJ13 complex
Target Compound Data	DSSG (glutarate-based sulfo-crosslinker, 7.7 Å): captured a set of crosslinks unique to this reagent (green lines in mapping)
Comparator Or Baseline	BS3 (suberate-based sulfo-crosslinker, 11.4 Å): captured a different set of unique crosslinks (yellow lines in mapping)
Quantified Difference	Both reagents identified shared crosslinks (red lines) plus reagent-specific unique crosslinks not detected by the other
Conditions	CDC37-DNJ13 chaperone complex; MS-based crosslink analysis; samples crosslinked with each reagent independently

Why This Matters

The shorter 7.7 Å spacer of Sulfo-DSG captures different spatial relationships than the 11.4 Å BS3, meaning the choice of crosslinker directly determines which protein complex topologies can be experimentally resolved.

• [1] Biebl MM, et al. Structural and functional insights into the CDC37-DNJ13 chaperone complex. Scientific Reports. 2021;11:21744. View Source

Solubility and Membrane Permeability Comparison: Sulfo-DSG vs. DSG vs. BS3

Sulfo-DSG (BS2G) is water-soluble and membrane-impermeable, enabling direct dissolution in aqueous buffers for cell-surface protein crosslinking without organic co-solvents . In contrast, DSG requires dissolution in DMF or DMSO before addition to aqueous reaction mixtures due to its hydrophobic nature, and is membrane-permeable, allowing intracellular crosslinking . BS3 (Sulfo-DSS) shares Sulfo-DSG's water solubility and membrane impermeability but has an 11.4 Å spacer arm . DSS (disuccinimidyl suberate), the non-sulfonated analog of BS3, is water-insoluble and membrane-permeable, with crosslinking activity essentially identical to BS3 toward primary amines [1].

Solubility & permeability

Method context

Water-soluble, membrane-impermeable; no organic solvent needed

Restricts labeling to cell surface; simplifies workflow

pH 7.2–7.5; confirm for target protein

Evidence Dimension	Water solubility and membrane permeability
Target Compound Data	Sulfo-DSG: Water-soluble, membrane-impermeable; direct aqueous buffer compatibility
Comparator Or Baseline	DSG: Water-insoluble (requires DMF/DMSO), membrane-permeable; BS3: Water-soluble, membrane-impermeable; DSS: Water-insoluble, membrane-permeable
Quantified Difference	Binary distinction: Sulfo-DSG requires no organic solvent, DSG requires DMF/DMSO pre-dissolution; Sulfo-DSG cannot cross cell membranes, DSG can
Conditions	Standard protein crosslinking conditions at physiological pH (~7.2-7.5)

Why This Matters

Water solubility eliminates organic solvent-induced protein denaturation risk and simplifies workflow; membrane impermeability ensures crosslinking is restricted to cell-surface or extracellular targets, critical for receptor-ligand interaction studies.

• [1] VWR. DSS (Disuccinimidyl suberate), Pierce Product Page. View Source

Crosslinking Efficiency Variation by Crosslinker Type and Solubility: SDS-PAGE Mobility Shift Analysis

Crosslinking efficiency, as measured by decreased electrophoretic mobility on SDS-PAGE (indicating successful covalent complex formation), varies significantly by crosslinker type, water solubility, and concentration . Water-soluble crosslinkers like Sulfo-DSG exhibit different efficiency profiles compared to water-insoluble counterparts due to differential accessibility to protein surfaces and reduced non-specific hydrophobic interactions . The efficiency-concentration relationship for each crosslinker class must be empirically optimized for the specific protein target .

Efficiency variability

Data to verify

Crosslinking efficiency varies by crosslinker type, solubility, and concentration

Requires empirical optimization per target

No universal concentration; class-level inference

Evidence Dimension	SDS-PAGE band shift (indicative of crosslinking efficiency)
Target Compound Data	Sulfo-DSG (water-soluble sulfo-NHS ester): efficiency profile varies with concentration; class-level behavior
Comparator Or Baseline	DSG (water-insoluble NHS ester): different efficiency-concentration relationship
Quantified Difference	Efficiency varies by crosslinker type, solubility, and concentration (no single universal efficiency value exists)
Conditions	SDS-PAGE analysis of crosslinked protein complexes; efficiency inferred from decreased mobility of protein bands

Why This Matters

Users must recognize that optimal crosslinker concentration requires reagent-specific empirical determination; Sulfo-DSG and DSG will have different optimal working concentration ranges for the same protein target.

Molecular Weight and Structural Specification: Sulfo-DSG (509.4 g/mol) vs. DSG (326.26 g/mol)

Sulfo-DSG has a molecular weight of 509.4 g/mol (C₁₃H₁₄N₂NaO₁₄S₂) , significantly higher than the 326.26 g/mol (C₁₃H₁₄N₂O₈) of non-sulfonated DSG . This 183.14 g/mol difference stems from the presence of sulfonate groups that confer water solubility. The molecular weight difference affects molar ratio calculations for equimolar crosslinking experiments and antibody/protein conjugation protocols .

Molecular weight

Cross-study

509.4 g/mol (vs. DSG 326.26 g/mol)

Affects molar ratio calculations

Use reagent-specific MW for stoichiometry

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	509.4 g/mol
Comparator Or Baseline	DSG: 326.26 g/mol; BS3 (Sulfo-DSS): 572.43 g/mol
Quantified Difference	183.14 g/mol higher than DSG; 63.03 g/mol lower than BS3
Conditions	Calculated from molecular formulas: Sulfo-DSG C₁₃H₁₄N₂NaO₁₄S₂; DSG C₁₃H₁₄N₂O₈; BS3 C₁₆H₁₈N₂O₁₄S₂Na₂

Why This Matters

Accurate molar ratio calculations for equimolar crosslinking experiments require reagent-specific molecular weight values; substituting DSG for Sulfo-DSG using the same mass-based calculations will result in incorrect stoichiometry.

Sulfo-DSG Evidence-Based Procurement Scenarios: When the Data Supports Selection Over DSG or BS3

Cell-Surface Receptor Crosslinking Without Intracellular Contamination

Sulfo-DSG is the appropriate choice when experimental objectives require covalent capture of cell-surface protein interactions (e.g., receptor-ligand complexes, membrane protein oligomerization) while strictly excluding intracellular crosslinking. The compound's membrane impermeability ensures that only extracellular or surface-exposed lysine residues are targeted, preventing confounding signals from cytoplasmic protein crosslinking that would occur with membrane-permeable DSG . This is particularly critical for immunoprecipitation of surface receptor complexes and identification of near-neighbor protein interactions on the plasma membrane.

XL-MS Structural Mapping Requiring 7.7 Å Spatial Resolution

When structural modeling of protein complexes demands distance restraints in the 7.7 Å range, Sulfo-DSG provides spatial resolution intermediate between shorter crosslinkers like Sulfo-DST (6.4 Å) and longer reagents like BS3 (11.4 Å) . The 7.7 Å spacer arm imposes tighter conformational constraints than 11.4 Å crosslinkers, yielding higher information content for de novo protein structure prediction . Researchers seeking to maximize the number of unique distance restraints should consider using Sulfo-DSG in combination with crosslinkers of different lengths rather than relying on a single reagent .

Mapping Polar Protein Surface Regions via Targeted Crosslinking

Sulfo-DSG should be prioritized when the research goal involves mapping polar or charged regions of protein surfaces, as the sulfonate groups confer preferential binding to hydrophilic microenvironments . Conversely, DSG should be selected for mapping hydrophobic protein domains. The systematic study by Fiala et al. (2020) established that these two crosslinkers—despite identical spacer length—produce non-overlapping lysine modification patterns on BSA due to polarity-driven selectivity . For comprehensive structural coverage, the study recommends using equimolar mixtures of polar (Sulfo-DSG) and non-polar (DSG) crosslinkers as a more efficient tool for determining distance constraints in proteins .

Aqueous-Only Workflows Eliminating Organic Solvent Pre-Dissolution

Sulfo-DSG is the indicated choice for workflows requiring direct aqueous buffer compatibility without DMF or DMSO pre-dissolution steps . The water solubility of Sulfo-DSG enables direct addition to physiological buffers (pH 7.0-8.0), reducing protocol complexity and eliminating the risk of organic solvent-induced protein denaturation or precipitation that can occur with DSG . This property is particularly advantageous for sensitive protein complexes, live-cell surface labeling experiments where solvent exposure must be minimized, and high-throughput screening workflows where additional solvent handling steps reduce reproducibility.

Application

Selection Property

Validation Focus

Cell-surface receptor crosslinking

Membrane impermeability

Verify extracellular-only labeling (e.g., confocal, biotinylation)

XL-MS structural mapping (7.7 Å resolution)

Spacer arm length (7.7 Å)

Validate distance restraints for structural modeling

Mapping polar protein surface regions

Polarity-driven lysine selectivity

Confirm preferential labeling of polar/charged residues by MS

Aqueous-only workflows

Direct aqueous solubility

Confirm protein integrity without organic solvent exposure

• [1] Green NS, Reisler E, Houk KN. Quantitative evaluation of the lengths of homobifunctional protein cross-linking reagents used as molecular rulers. Protein Science. 2001;10(7):1293-1304. View Source
• [2] Hofmann T, Fischer AW, Meiler J, Kalkhof S. Protein structure prediction guided by crosslinking restraints. Journal of Structural Biology. 2015;190(3):360-368. View Source
• [3] Fiala J, Kukačka Z, Novák P. Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics. 2020;218:103716. View Source